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Compound of Interest

Compound Name: N-Nitrosoanatabine

Cat. No.: B013793

Introduction

N-Nitrosoanatabine (NAT) is a tobacco-specific nitrosamine (TSNA) found in tobacco
products. TSNAs are recognized as some of the most significant carcinogens in tobacco. Along
with N-Nitrosonornicotine (NNN), 4-(methylnitrosamino)-1-(3-pyridyl)-1-butanone (NNK), and N-
nitrosoanabasine (NAB), NAT is one of the four major TSNAs monitored in tobacco products.
Regulatory bodies worldwide mandate the accurate measurement and reporting of these
compounds. This application note provides a detailed protocol for the quantification of NAT in
smokeless tobacco products using Liquid Chromatography-Tandem Mass Spectrometry (LC-
MS/MS), a method offering high sensitivity and selectivity.
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Caption: Experimental workflow for the quantification of N-Nitrosoanatabine (NAT) in
smokeless tobacco.

Protocols
Sample Preparation

This protocol is based on established methods for TSNA analysis in smokeless tobacco.

o Sample Homogenization: Ensure the smokeless tobacco sample is homogeneous before
weighing.

e Weighing: Accurately weigh approximately 1.0 g of the homogenized tobacco sample into an
extraction vessel (e.g., a 50 mL centrifuge tube).

 Internal Standard Spiking: Spike the sample with a known amount of deuterated internal
standard (e.g., 60 pL of a 10 ug/mL NAT-d4 solution). The use of an isotope-labeled internal
standard for each analyte is crucial for accurate quantification by compensating for matrix
effects.

e Extraction: Add 30 mL of 100 mM ammonium acetate solution to the extraction vessel.

» Shaking: Cap the vessel and shake for 40 minutes at room temperature using a mechanical
shaker.

« Filtration: Filter the extract through a 0.45 um syringe filter into an autosampler vial for LC-
MS/MS analysis. If necessary, centrifuge the sample solution before filtration.

LC-MS/MS Analysis

The following are typical LC-MS/MS parameters. Optimization may be required based on the
specific instrumentation used.

Table 1: Liquid Chromatography Parameters
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Parameter Value

LC System Waters ACQUITY UPLC H-Class or equivalent
ACQUITY UPLC BEH C18, 2.1 x 50 mm, 1.7

Column

um

Column Temperature

45 °C

Mobile Phase A

10 mM ammonium acetate in water

Mobile Phase B

0.1% acetic acid in methanol

Flow Rate

0.45 mL/min

Injection Volume

5uL

Gradient

As required for optimal separation

Table 2: Mass Spectrometry Parameters

Parameter

Value

MS System

Waters Xevo TQD Triple Quadrupole Mass

Spectrometer or equivalent

lonization Mode

Electrospray lonization (ESI), Positive

Capillary Voltage 2.5 kv
Desolvation Temperature 550 °C
Desolvation Gas Flow 1000 L/Hr
Source Temperature 150 °C

Detection Mode

Multiple Reaction Monitoring (MRM)

Table 3: MRM Transitions for NAT and Internal Standard

© 2025 BenchChem. All rights reserved.

3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Compound Precursor lon (m/z) Product lon (m/z)
NAT 190.1 160.1
NAT-d4 194.1 164.1

Note: The specific MRM transitions should be optimized for the instrument in use.

Calibration and Quantification

Calibration Standards: Prepare a series of calibration standards by diluting a mixed TSNA
stock solution with the extraction solution (100 mM ammonium acetate). A typical calibration
range is from 0.01 to 100 ng/mL for NAT. Each calibration standard should contain the same
concentration of the internal standard as the samples.

Calibration Curve: Generate a calibration curve by plotting the peak area ratio of NAT to
NAT-d4 against the concentration of NAT. A linear regression with a correlation coefficient
(R?) greater than 0.99 is desirable.

Quantification: Calculate the concentration of NAT in the samples using the calibration curve.
The final concentration should be reported in ng/g of the smokeless tobacco product as is
(wet weight).

Quantitative Data Summary

The concentration of NAT in smokeless tobacco products can vary significantly depending on

the product type and origin.

Table 4: N-Nitrosoanatabine (NAT) Levels in Various Smokeless Tobacco Products

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b013793?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

NAT Concentration Range

Product Typel/Origin Reference
(nalg)
Bangladeshi Brands 0.79 - 45
USA Brands Mean of 2.7 (approx.)
Indian Brands Mean of 1.5 (approx.)
Pakistani Brands Mean of 0.065 (approx.)*
CORESTA Reference Product
0.083 - 0.20
(CRP 1.1 - snus)
CORESTA Reference Product
3.8-49

(CRP 2.1 - moist snuff)

*Mean values are estimated from graphical data presented in the cited source.

Conclusion

The LC-MS/MS method described provides a robust and sensitive approach for the
quantification of N-Nitrosoanatabine in smokeless tobacco products. Adherence to proper
sample preparation techniques, including the use of isotope-labeled internal standards, is
critical for achieving accurate and reliable results. The wide range of NAT concentrations
observed in different products underscores the importance of routine monitoring to ensure
product safety and regulatory compliance.

 To cite this document: BenchChem. [Application Note: Quantification of N-Nitrosoanatabine
in Smokeless Tobacco using LC-MS/MS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b013793#quantification-of-n-nitrosoanatabine-in-
smokeless-tobacco-using-lc-ms-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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